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Compound of Interest

Compound Name: Pyridindolol

Cat. No.: B1233911 Get Quote

For researchers and scientists handling Pyridindolol, a comprehensive understanding of its

proper disposal is crucial for maintaining laboratory safety and environmental compliance. This

guide provides detailed, step-by-step procedures for the safe disposal of Pyridindolol,
ensuring all regulatory requirements are met.

I. Pyridindolol: Chemical and Physical Properties
A clear understanding of the substance's properties is the first step in ensuring its safe handling

and disposal.

Property Value

Molecular Formula C₁₄H₁₄N₂O₃[1][2]

Molecular Weight 258.27 g/mol [3]

Appearance Crystalline solid[2][3]

Storage Temperature -20°C[2][3][4][5]

Solubility Soluble in combustible solvents[4]

II. Personal Protective Equipment (PPE) and Safety
Precautions
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Prior to handling Pyridindolol for any purpose, including disposal, it is imperative to be

outfitted with the appropriate Personal Protective Equipment (PPE) to minimize exposure risks.

Category Recommended Equipment Specifications

Eye/Face Protection Safety Glasses or Goggles
Must comply with EN166 (EU)

or NIOSH (US) standards.[4]

Hand Protection Chemical-resistant Gloves

Material should be compatible

with the solvent used. Inspect

gloves prior to use.[4]

Skin and Body Protection Laboratory Coat
Standard lab coat to prevent

skin contact.[4]

Respiratory Protection Dust mask or respirator
Use if handling large quantities

or if dust is generated.[4]

General Handling Precautions:

Avoid direct contact with skin and eyes.[4]

Avoid inhalation of dust.[4]

Ensure adequate ventilation in the handling area.[4]

Use non-sparking tools.[4]

III. Step-by-Step Disposal Procedure
The disposal of Pyridindolol must be conducted in accordance with federal, state, and local

environmental regulations.[4] The following procedure outlines the recommended steps for its

safe disposal.

Segregation and Waste Classification:

Do not mix Pyridindolol waste with other chemical waste streams unless specifically

instructed to do so by your institution's Environmental Health and Safety (EH&S)

department.
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Based on available information, Pyridindolol is not classified as acutely toxic (P-listed)

waste, but it is crucial to consult your local regulations and safety data sheets for a

definitive classification.

Preparation for Disposal:

The primary recommended disposal method is to dissolve or mix the Pyridindolol with a

combustible solvent.[4]

The choice of solvent should be compatible with the chemical incinerator's requirements.

Incineration:

The mixture of Pyridindolol and combustible solvent should be burned in a chemical

incinerator equipped with an afterburner and scrubber.[4]

This process must be carried out by a licensed hazardous waste disposal company. Do

not attempt to incinerate chemical waste in standard laboratory equipment.

Container Management:

Unused Pyridindolol and its containers must be disposed of as hazardous waste.[4]

Do not dispose of Pyridindolol or its containers in regular trash or down the drain.[4]

IV. Laboratory Waste Accumulation and Labeling
Proper management of the waste container within the laboratory is a critical component of the

disposal process.

Satellite Accumulation Areas (SAAs): Hazardous waste, including unused Pyridindolol,
must be stored in a designated SAA.[6] This area should be at or near the point of

generation and inspected weekly for any leaks.[6]

Container Labeling: All waste containers must be clearly labeled with the words "Hazardous

Waste," the full chemical name "Pyridindolol," and the associated hazards (e.g., flammable

if mixed with a flammable solvent).[6]
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Container Status: Keep waste containers tightly closed except when adding waste.[6][7]

Once a container is full, it must be removed from the SAA within three days.[6] Partially filled

containers can remain in the SAA for up to one year.[6]

V. Disposal Workflow Diagram
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of Pyridindolol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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